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Compound of Interest

Compound Name:
3-Chloro-4-methoxybenzoyl

chloride

CAS No.: 36590-49-5

Cat. No.: B041123

Get Quote

Technical Guide: 3-Chloro-4-methoxybenzoyl
chloride
CAS No: 36590-49-5 Formula: C₈H₆Cl₂O₂ Molecular Weight: 205.04 g/mol [1]

Executive Summary
3-Chloro-4-methoxybenzoyl chloride is a critical acylating agent employed in the synthesis of

pharmacologically active small molecules. Structurally, it functions as an electrophilic

"warhead," enabling the introduction of the 3-chloro-4-methoxybenzoyl moiety into nucleophilic

substrates (amines, alcohols, thiols). This specific substitution pattern—combining the steric

and electronic influence of the meta-chloro group with the electron-donating para-methoxy

group—is frequently utilized to modulate lipophilicity and metabolic stability in drug candidates,

particularly in the development of kinase inhibitors and GPCR ligands.
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The compound is an acyl chloride derivative of benzoic acid. The presence of the chlorine atom

at the 3-position and the methoxy group at the 4-position creates a unique electronic

environment.

Electronic Effect: The p-methoxy group is a strong resonance donor, which would typically

deactivate the carbonyl carbon toward nucleophilic attack relative to benzoyl chloride.

However, the m-chloro group (electron-withdrawing via induction) partially counteracts this,

maintaining sufficient electrophilicity for efficient coupling reactions.

Steric Effect: The m-chloro substituent introduces steric bulk that can restrict rotation in the

final drug molecule, potentially locking the conformation for better receptor binding.

Property Detail

IUPAC Name 3-Chloro-4-methoxybenzoyl chloride

CAS Number 36590-49-5

SMILES COc1ccc(cc1Cl)C(Cl)=O

InChI Key MXMOTZIXVICDSD-UHFFFAOYSA-N (Analog)

Structural Class Aroyl Chloride / Acid Chloride

Physical Properties Profile
Precise experimental values for this specific isomer are often proprietary or extrapolated from

its acid precursor. The following data synthesizes available experimental ranges and calculated

physicochemical parameters.
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Parameter Value / Description Source/Note

Appearance
White to pale yellow crystalline

solid or semi-solid

Analog comparison (3-Fluoro

analog MP: 68-71°C)

Melting Point Predicted: 30–50 °C
Low-melting solid; often

supercools to a liquid.

Boiling Point
Predicted: ~260–270 °C (at

760 mmHg)

Decomposes/Hydrolyzes

before boiling at atm pressure.

Density ~1.35 g/cm³
Estimated based on

halogenated benzoyl chlorides.

Solubility
Soluble in DCM, THF, Toluene,

Ethyl Acetate

Reacts violently with

water/alcohols.

Flash Point >110 °C Closed Cup (Predicted)

Note on Stability: As an acid chloride, this compound is thermodynamically unstable in the

presence of moisture. It rapidly hydrolyzes to 3-Chloro-4-methoxybenzoic acid (CAS 37908-96-

6) and hydrochloric acid (HCl).

Synthesis & Experimental Protocols
The most reliable route to high-purity 3-Chloro-4-methoxybenzoyl chloride is the chlorination

of its corresponding carboxylic acid.

Protocol: Synthesis from 3-Chloro-4-methoxybenzoic
Acid
Objective: Convert the stable acid precursor into the reactive acyl chloride.

Reagents:

3-Chloro-4-methoxybenzoic acid (1.0 eq) [CAS: 37908-96-6, MP: 215-219°C]

Thionyl Chloride (SOCl₂) (1.5–2.0 eq)

Dimethylformamide (DMF) (Catalytic, 1-2 drops)
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Solvent: Toluene or Dichloromethane (DCM) (Optional; neat reaction is common)

Workflow:

Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a

drying tube (CaCl₂ or N₂ line) to exclude atmospheric moisture.

Addition: Charge the flask with 3-Chloro-4-methoxybenzoic acid. Add Thionyl Chloride

slowly.[2] Add catalytic DMF. Caution: Gas evolution (SO₂ and HCl) will begin immediately.

Reflux: Heat the mixture to reflux (approx. 75-80°C) for 2–3 hours. The suspension should

become a clear homogeneous solution, indicating conversion to the acid chloride.

Workup: Cool to room temperature. Remove excess SOCl₂ and solvent under reduced

pressure (rotary evaporator).

Purification: The residue is typically used directly in the next step (crude quantitative yield).

For high purity, vacuum distillation can be performed, though the high boiling point requires

high vacuum (<1 mmHg).

Visualization: Synthesis & Reactivity Pathway
The following diagram illustrates the synthesis of the acyl chloride and its subsequent divergent

reactivity, a standard workflow in medicinal chemistry.
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Caption: Synthesis of 3-Chloro-4-methoxybenzoyl chloride and its primary reaction

pathways in organic synthesis.[3]

Handling, Stability & Safety (E-E-A-T)
Expert Insight: The primary failure mode when using this reagent is hydrolysis due to poor

moisture control. Even trace water in solvents (e.g., "wet" DCM) will quench the acid chloride

back to the acid, which is unreactive in nucleophilic substitution conditions, leading to low

yields.

Self-Validating Handling Protocol
Solvent Check: Always use anhydrous solvents (DCM, THF) stored over molecular sieves.

Glassware: Oven-dry all glassware (>120°C) for at least 2 hours before use.

Quench Test: Before adding valuable nucleophiles, take a small aliquot of the acid chloride

solution and add it to methanol. Analyze by TLC or LCMS. You should see the methyl ester

exclusively. If you see the acid, your reagent has degraded.

Safety Profile (GHS Classification)
Signal Word:DANGER

Hazard Statements:

H314: Causes severe skin burns and eye damage.[4]

H290: May be corrosive to metals.

EUH014: Reacts violently with water.

PPE: Nitrile gloves (double gloving recommended), chemical splash goggles, and a lab coat.

Handle strictly inside a fume hood due to HCl/SO₂ off-gassing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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